Cas no 100405-37-6 (Succinic acid monobutyl ester)

Succinic acid monobutyl ester, also known as butyl hydrogen succinate, is a monoester derivative of succinic acid and butanol. This compound is characterized by its clear to pale yellow liquid appearance and mild ester-like odor. It serves as a versatile intermediate in organic synthesis, particularly in the production of polymers, plasticizers, and specialty chemicals. Its balanced polarity and solubility in both water and organic solvents make it useful in formulations requiring controlled reactivity. The ester’s stability under moderate conditions and its ability to act as a mild acidulant or pH adjuster further enhance its applicability in industrial processes. Its low volatility and biodegradability contribute to its suitability for environmentally conscious applications.
Succinic acid monobutyl ester structure
Succinic acid monobutyl ester structure
Product Name:Succinic acid monobutyl ester
CAS No:100405-37-6
MF:C8H14O4
MW:174.194363117218
MDL:MFCD20648788
CID:4558700
PubChem ID:249192
Update Time:2025-10-29

Succinic acid monobutyl ester Chemical and Physical Properties

Names and Identifiers

    • succinic acid mono-sec-butyl ester
    • 4-(sec-Butoxy)-4-oxobutanoic Acid
    • Butanedioic acid, 1-(1-methylpropyl) ester
    • SCHEMBL644570
    • 100405-37-6
    • AKOS037648492
    • SY262799
    • CS-0160940
    • 4-(butan-2-yloxy)-4-oxobutanoic acid
    • 4-(sec-Butoxy)-4-oxobutanoicacid
    • MFCD20648788
    • 4-butan-2-yloxy-4-oxobutanoic acid
    • BS-14166
    • NSC-67252
    • S10462
    • 4-oxo-4-(sec-butoxy)butanoic acid
    • NSC67252
    • Succinic acid monobutyl ester
    • MDL: MFCD20648788
    • Inchi: 1S/C8H14O4/c1-3-6(2)12-8(11)5-4-7(9)10/h6H,3-5H2,1-2H3,(H,9,10)
    • InChI Key: QXEKMBCCXWKAON-UHFFFAOYSA-N
    • SMILES: C(OC(C)CC)(=O)CCC(O)=O

Computed Properties

  • Exact Mass: 174.089209g/mol
  • Monoisotopic Mass: 174.089209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 174.19g/mol
  • XLogP3: 0.9
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 287.2±23.0 °C at 760 mmHg
  • Flash Point: 284.6±30.1 °C

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Succinic acid monobutyl ester Related Literature

Additional information on Succinic acid monobutyl ester

Professional Introduction to Succinic Acid Monobutyl Ester (CAS No. 100405-37-6)

Succinic acid monobutyl ester, chemically designated as butyl succinate, is a significant compound in the field of chemical and pharmaceutical research. With a CAS number of 100405-37-6, this ester derivative of succinic acid has garnered considerable attention due to its versatile applications and emerging roles in modern science. Succinic acid monobutyl ester is a white crystalline solid at room temperature, known for its pleasant odor and solubility in organic solvents, making it a valuable intermediate in various synthetic processes.

The chemical structure of succinic acid monobutyl ester consists of a four-carbon chain with carboxyl groups at both ends and a butyl group attached to one of the carboxyl moieties. This unique configuration imparts distinct reactivity and functionality, enabling its use in multiple industrial and laboratory applications. The compound's stability under various conditions further enhances its utility as a building block in organic synthesis.

In recent years, succinic acid monobutyl ester has found increasing relevance in the pharmaceutical industry, particularly in the development of novel drug formulations. Its ability to act as a chiral auxiliary and a precursor for bioactive molecules has made it a subject of extensive research. For instance, studies have explored its role in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents where succinate derivatives play a crucial role in modulating biological pathways.

Moreover, the growing interest in sustainable chemistry has positioned succinic acid monobutyl ester as a promising candidate for green chemistry initiatives. As a bio-based chemical derived from renewable resources, it aligns with the global shift towards environmentally friendly alternatives. Research indicates that succinic acid monobutyl ester can be synthesized through microbial fermentation processes, reducing reliance on petroleum-based feedstocks and minimizing ecological impact.

The compound's pharmacological properties have also been investigated in depth. Succinic acid monobutyl ester exhibits potential as an intermediate in the synthesis of compounds with antimicrobial and anti-cancer properties. Recent studies have demonstrated its efficacy in enhancing drug delivery systems by improving solubility and bioavailability of active pharmaceutical ingredients (APIs). This has opened new avenues for developing more effective therapeutic strategies.

Another notable application of succinic acid monobutyl ester is in the realm of material science. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it valuable for producing high-performance materials used in electronics, automotive components, and construction industries. The compound's compatibility with other polymers allows for the creation of advanced composites with tailored properties.

From an industrial perspective, the production of succinic acid monobutyl ester has seen significant advancements in process optimization. Continuous flow reactors have been employed to enhance yield and purity, reducing waste generation and energy consumption. These innovations underscore the compound's importance as an industrial chemical with scalable manufacturing capabilities.

The regulatory landscape for succinic acid monobutyl ester is also evolving, reflecting its expanding applications. Regulatory bodies are increasingly recognizing its safety profile and utility, leading to streamlined approval processes for products incorporating this compound. This positive regulatory stance encourages further research and commercialization efforts.

In conclusion, succinic acid monobutyl ester (CAS No. 100405-37-6) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and sustainable chemistry. Its unique structural properties and emerging roles make it a cornerstone in modern chemical research. As scientific understanding deepens, the potential uses for this versatile ester are likely to expand even further, solidifying its position as a key player in industrial and academic endeavors.

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